4β-Hydroxycholesterol-d4
Description
CAS Number: 17320-10-4 (unlabeled)
Scientific Research Applications
1. Biomarker for Cytochrome P450 3A Activity
4β-Hydroxycholesterol (4βHC) has been proposed as a potential biomarker for cytochrome P450 3A (CYP3A) activity. This is significant because CYP3A is involved in the metabolism of numerous drugs, and monitoring its activity is crucial for understanding drug-drug interactions and individual variations in drug metabolism. Studies have shown that plasma levels of 4βHC can indicate changes in CYP3A activity, particularly in response to inducers or inhibitors of this enzyme system (Goodenough et al., 2011), (Diczfalusy et al., 2011).
2. Assessing Drug-Drug Interactions
4β-Hydroxycholesterol-d4 is used in clinical research to assess potential drug-drug interactions (DDIs). It serves as an endogenous marker in clinical trials, particularly for evaluating the induction of CYP3A by new chemical entities (NCEs). This application is crucial in drug development for identifying possible interactions that might affect the efficacy and safety of pharmaceutical compounds (Taya et al., 2023).
properties
Product Name |
4β-Hydroxycholesterol-d4 |
|---|---|
Molecular Formula |
C27H42D4O2 |
Molecular Weight |
406.68 |
Origin of Product |
United States |
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